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Compound of Interest

Compound Name:
4,4-Dimethoxytetrahydro-2H-

pyran-3-ol

Cat. No.: B169958 Get Quote

Essential Safety and Handling Guide for 4,4-
Dimethoxytetrahydro-2H-pyran-3-ol
For Immediate Reference by Laboratory Professionals

This document provides crucial safety protocols and logistical information for the handling and

disposal of 4,4-Dimethoxytetrahydro-2H-pyran-3-ol (CAS No: 104681-92-7). The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Hazard Identification and Personal Protective Equipment
(PPE)
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 4,4-Dimethoxytetrahydro-2H-pyran-3-ol is classified as a substance that causes

skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335)

[1]. Therefore, strict adherence to PPE protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment

Eye and Face Chemical safety goggles or a face shield.

Hand

Chemical-resistant gloves (e.g., nitrile,

neoprene). Inspect gloves for any damage

before use.

Body
A lab coat or chemical-resistant apron must be

worn.

Respiratory

Use in a well-ventilated area. If ventilation is

inadequate, a NIOSH-approved respirator may

be necessary.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the integrity of the compound and the

safety of laboratory personnel.

Handling Protocol:

Ventilation: Always handle 4,4-Dimethoxytetrahydro-2H-pyran-3-ol in a well-ventilated

area, preferably within a chemical fume hood[2].

Avoid Contact: Prevent direct contact with skin, eyes, and clothing by wearing the

appropriate PPE.

Ignition Sources: Keep the compound away from open flames, sparks, and other sources of

ignition. Use non-sparking tools when handling[3].

Static Discharge: Take precautionary measures against static discharge[2].

Personal Hygiene: Wash hands thoroughly after handling the chemical. Do not eat, drink, or

smoke in the work area.

Storage Protocol:

Container: Store in a tightly closed, properly labeled container[3].
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Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents[3][4].

Segregation: Store away from heat and direct sunlight.

Disposal Plan
The disposal of 4,4-Dimethoxytetrahydro-2H-pyran-3-ol and its containers must be

conducted in accordance with all applicable local, state, and federal regulations for hazardous

waste.

Disposal Protocol:

Waste Classification: This chemical should be treated as hazardous waste.

Containerization: Collect waste material in a designated, labeled, and sealed container. Do

not mix with other waste streams unless compatibility is confirmed.

Professional Disposal: Arrange for disposal through a licensed hazardous waste disposal

company. Do not dispose of down the drain or in general waste[2].

Empty Containers: Empty containers may retain product residue and should be disposed of

in the same manner as the chemical.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling and disposal of

4,4-Dimethoxytetrahydro-2H-pyran-3-ol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB2460922&productDescription=34-DIHYDRO-2-METHOXY-2H-P+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC387900250&productDescription=TETRAHYDRO-2H-PYRAN-2-OL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b169958?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_4_Chloro_2_methyl_tetrahydro_pyran_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b169958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation
- Review SDS

- Don PPE

Handling
- Use in fume hood

- Avoid ignition sources

Storage
- Tightly closed container

- Cool, dry, ventilated area

If not all used

Spill Response
- Evacuate area

- Absorb with inert material

Disposal
- Collect in labeled container
- Hazardous waste disposal

After use

For subsequent use

For expired material

End of Procedure
- Decontaminate work area

- Remove PPE and wash hands

Click to download full resolution via product page

Caption: Workflow for Handling 4,4-Dimethoxytetrahydro-2H-pyran-3-ol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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